N-[2-(3,5-dimethylphenoxy)ethyl]-N,2,4-trimethyl-1,3-thiazole-5-carboxamide

• IUPAC Name: N-[2-(3,5-dimethylphenoxy)ethyl]-N,2,4-trimethyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C17H22N2O2S/c1-11-8-12(2)10-15(9-11)21-7-6-19(5)17(20)16-13(3)18-14(4)22-16/h8-10H,6-7H2,1-5H3
• InChI Key: AXJHVQDNUKDBGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCCN(C)C(=O)C2=C(N=C(S2)C)C)C
• Molecular Formula: C17H22N2O2S
• Molecular Weight: 318.4 g/mol

Description

N-[2-(3,5-dimethylphenoxy)ethyl]-N,2,4-trimethyl-1,3-thiazole-5-carboxamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DMPT or 3-(3,5-dimethylphenoxy)-N,N,2-trimethylpropan-1-amine.

Mechanism of Action

The mechanism of action of DMPT is not fully understood, but it is believed to act as a pheromone that stimulates the olfactory receptors in animals, leading to an increase in feed intake and growth performance. In plants, DMPT is believed to enhance nutrient uptake and photosynthesis, leading to an increase in growth and yield.
Biochemical and Physiological Effects:
DMPT has been shown to have various biochemical and physiological effects in animals, such as an increase in feed intake, growth performance, and nutrient utilization. In addition, DMPT has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its beneficial effects. In plants, DMPT has been shown to enhance nutrient uptake and photosynthesis, leading to an increase in growth and yield.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMPT in lab experiments is its ability to enhance the growth and performance of various organisms, which can lead to more accurate and reliable results. However, one of the limitations of using DMPT is its potential to interfere with the natural behavior and physiology of the organisms being studied, which may affect the validity of the results.

Future Directions

There are several future directions for the research and development of DMPT. One potential direction is to further investigate the mechanism of action of DMPT, which may provide insights into its potential applications in various fields. Another potential direction is to explore the use of DMPT in combination with other compounds to enhance its effects and minimize its limitations. Additionally, further research is needed to investigate the long-term effects of DMPT on the health and well-being of the organisms being studied.

Synthesis Methods

The synthesis of DMPT involves the reaction of 3,5-dimethylphenol with 2-bromoethylamine hydrobromide in the presence of a base. The resulting product is then reacted with methyl isothiocyanate to obtain DMPT. The overall yield of this synthesis method is approximately 50%.

Scientific Research Applications

DMPT has been extensively studied for its potential applications in various fields such as animal husbandry, aquaculture, and plant growth promotion. In animal husbandry, DMPT has been shown to improve feed intake, growth performance, and nutrient utilization in various species such as pigs, chickens, and fish. In aquaculture, DMPT has been used as a feed additive to enhance the growth and survival rate of various fish species. In addition, DMPT has also been studied for its potential application in plant growth promotion, where it has been shown to enhance the growth and yield of various crops.